2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide

• IUPAC Name: N-[3-[(2-chlorobenzoyl)amino]phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C21H17ClN2O3/c1-27-19-12-5-3-10-17(19)21(26)24-15-8-6-7-14(13-15)23-20(25)16-9-2-4-11-18(16)22/h2-13H,1H3,(H,23,25)(H,24,26)
• InChI Key: WWHDFHRORGZPSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H17ClN2O3
• Molecular Weight: 380.8 g/mol

Description

2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide, also known as MLN8237 or Alisertib, is a small molecule inhibitor that targets the Aurora A kinase. It was first synthesized in 2008 and has since been extensively researched for its potential in cancer treatment.

Mechanism of Action

2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide targets the Aurora A kinase, an enzyme that is overexpressed in many types of cancer and plays a key role in cell division. By inhibiting Aurora A kinase, 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide disrupts the normal process of cell division, leading to cell death and inhibition of tumor growth.
Biochemical and Physiological Effects:
2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on cell division, it has been shown to induce apoptosis (programmed cell death) and inhibit angiogenesis (the formation of new blood vessels). It has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy and chemotherapy.

Advantages and Limitations for Lab Experiments

2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it readily available for use in experiments. It has also been extensively studied, with a large body of research available on its mechanism of action and potential therapeutic applications.
One limitation of 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide is that it is not selective for Aurora A kinase and can also inhibit other kinases, which may limit its effectiveness and increase the risk of side effects. In addition, its effectiveness may be limited by the development of resistance in cancer cells over time.

Future Directions

There are several potential future directions for research on 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide. One area of interest is the development of more selective inhibitors of Aurora A kinase that can target cancer cells more specifically and reduce the risk of side effects. Another area of interest is the potential use of 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide in combination with other cancer treatments, such as immunotherapy or targeted therapies. Finally, there is ongoing research into the use of 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide in specific types of cancer, such as glioblastoma and neuroblastoma, where it has shown promise in preclinical studies.

Synthesis Methods

The synthesis of 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide involves several steps, starting with the reaction of 2-chloro-4-nitroaniline with 2-methoxybenzoyl chloride to yield 2-chloro-N-(2-methoxybenzoyl)-4-nitroaniline. This intermediate is then reacted with 3-aminophenylboronic acid in the presence of a palladium catalyst to produce 2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide.

Scientific Research Applications

2-chloro-N-{3-[(2-methoxybenzoyl)amino]phenyl}benzamide has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the growth of a wide range of cancer cell lines, including those of lung, breast, prostate, and colon cancer. In addition, it has been shown to induce cell death and inhibit tumor growth in animal models of cancer.